Cas no 477861-98-6 (N-allyl-7-chloro-4-quinazolinamine)

• Product Name: N-allyl-7-chloro-4-quinazolinamine
• CAS No: 477861-98-6
• MF: C₁₁H₁₀ClN₃
• MW: 219.670200824738
• CID: 6786039
• PubChem ID: 4317072
• Update Time: 2025-05-23

N-allyl-7-chloro-4-quinazolinamine Chemical and Physical Properties

Names and Identifiers

• N-Allyl-7-chloroquinazolin-4-amine
• AKOS015992076
• N-allyl-7-chloro-4-quinazolinamine
• Oprea1_781945
• 7-chloro-N-prop-2-enylquinazolin-4-amine
• 477861-98-6
• MFCD01815393
• 7-chloro-N-(prop-2-en-1-yl)quinazolin-4-amine
• 12N-827

• Inchi： 1S/C11H10ClN3/c1-2-5-13-11-9-4-3-8(12)6-10(9)14-7-15-11/h2-4,6-7H,1,5H2,(H,13,14,15)
• InChI Key： DRXXHDVDHJKACW-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=CN=C2NCC=C

Computed Properties

• Exact Mass: 219.0563250g/mol
• Monoisotopic Mass: 219.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.8Ų

Additional information on N-allyl-7-chloro-4-quinazolinamine

Recent Advances in the Study of N-allyl-7-chloro-4-quinazolinamine (CAS: 477861-98-6)

N-allyl-7-chloro-4-quinazolinamine (CAS: 477861-98-6) is a quinazoline derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. Quinazoline derivatives are known for their diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties. This research brief aims to provide an overview of the latest studies on this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the synthetic pathways for N-allyl-7-chloro-4-quinazolinamine, with particular emphasis on optimizing yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis method that significantly improved the efficiency of producing this compound. The method involved the reaction of 7-chloro-4-quinazolinamine with allyl bromide in the presence of a palladium catalyst, achieving a yield of over 85%. This advancement is critical for scaling up production for further pharmacological evaluations.

In terms of biological activity, N-allyl-7-chloro-4-quinazolinamine has shown promising results in preclinical studies. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits potent inhibitory effects against epidermal growth factor receptor (EGFR) tyrosine kinase, a key target in cancer therapy. The study found that N-allyl-7-chloro-4-quinazolinamine demonstrated an IC50 value of 0.45 μM against EGFR, comparable to some clinically used inhibitors. These findings suggest its potential as a lead compound for developing new anticancer agents.

Further investigations into the mechanism of action revealed that N-allyl-7-chloro-4-quinazolinamine induces apoptosis in cancer cells by disrupting mitochondrial membrane potential and activating caspase-3. A 2023 study published in Molecular Cancer Therapeutics provided evidence that this compound also inhibits angiogenesis, a critical process in tumor growth and metastasis. These multi-faceted actions make it a compelling candidate for further development in oncology.

Despite these promising results, challenges remain in the development of N-allyl-7-chloro-4-quinazolinamine as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life, which may limit its clinical utility. However, recent efforts to modify its chemical structure to improve these properties are underway. A 2024 study in European Journal of Medicinal Chemistry explored the synthesis of analogs with enhanced solubility and stability, showing preliminary success in animal models.

In conclusion, N-allyl-7-chloro-4-quinazolinamine (CAS: 477861-98-6) represents a promising scaffold for drug development, particularly in the field of oncology. Its potent inhibitory activity against EGFR and other kinases, combined with its ability to induce apoptosis and inhibit angiogenesis, positions it as a valuable candidate for further research. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in more complex disease models. The ongoing advancements in synthetic methodologies and structural modifications hold great potential for translating this compound into clinical applications.